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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl alcohol

CAS No.: 33524-31-1

Cat. No.: B142674

Get Quote

Executive Summary
2,5-Dimethoxybenzyl alcohol (CAS: 33524-31-1) is a critical intermediate in the synthesis of

various substituted phenethylamines and benzoquinone derivatives. In drug development and

forensic analysis, its accurate characterization is vital, often serving as a marker for specific

synthetic routes (e.g., the reduction of 2,5-dimethoxybenzaldehyde).

This guide details the infrared (IR) spectral signature of the compound, distinguishing it from its

metabolic precursors and isomeric analogs. It focuses on the mid-infrared region (4000–400

cm⁻¹) using Fourier Transform Infrared (FTIR) spectroscopy.

Chemical Profile & Structural Context
Before interpreting the spectrum, one must understand the vibrational degrees of freedom

introduced by the molecule's specific topology.

IUPAC Name: (2,5-Dimethoxyphenyl)methanol

Molecular Formula: C₉H₁₂O₃
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Molecular Weight: 168.19 g/mol [1][2]

Physical State: Viscous liquid or low-melting solid (mp ~25°C).

Structural Features:

Aromatic Core: 1,2,5-trisubstituted benzene ring.

Ether Moieties: Two methoxy (-OCH₃) groups at the 2 and 5 positions.

Alcohol Moiety: A primary benzylic alcohol (-CH₂OH).

Structural Visualization
The following diagram illustrates the key vibrational modes that contribute to the IR spectrum.
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Figure 1: Structural decomposition of 2,5-Dimethoxybenzyl alcohol linking chemical moieties

to expected vibrational modes.
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Experimental Methodology
To ensure reproducible data, the following protocol is recommended for acquiring the IR

spectrum.

Sample Preparation
Given that 2,5-dimethoxybenzyl alcohol is typically a viscous liquid at room temperature,

Attenuated Total Reflectance (ATR) is the preferred sampling technique over KBr pellets, which

are prone to moisture absorption (hygroscopicity) that can obscure the O-H region.

Protocol: ATR-FTIR Acquisition

Crystal Cleaning: Clean the ATR crystal (Diamond or ZnSe) with isopropanol. Ensure the

energy throughput is within the manufacturer's specification (background scan).

Deposition: Using a glass pipette, place 1 drop (~10 µL) of the neat liquid onto the center of

the crystal.

Compression: If the sample is semi-solid, apply the pressure clamp until the force gauge

reads the optimal contact pressure (typically ~80-100 N).

Acquisition:

Resolution: 4 cm⁻¹

Scans: 16 or 32 (to improve Signal-to-Noise ratio)

Range: 4000–600 cm⁻¹

Apodization: Blackman-Harris 3-Term (standard for liquids).

Analytical Workflow
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Figure 2: Decision tree for sample preparation and data acquisition.

Spectral Analysis & Peak Assignment
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The IR spectrum of 2,5-dimethoxybenzyl alcohol is characterized by the interplay between

the hydrogen-bonded hydroxyl group and the electron-rich aromatic ring.

Functional Group Region (4000–1500 cm⁻¹)
Frequency (cm⁻¹) Intensity Assignment Mechanistic Insight

3300–3450 Broad, Strong O-H Stretch

Characteristic of H-

bonded alcohols. In

neat liquid,

intermolecular H-

bonding broadens this

peak significantly.

3000–3100 Weak Ar-H Stretch

C-H stretching

vibrations of the

aromatic ring protons

(H3, H4, H6).

2830–2960 Medium C-H Stretch (Alk)

Asymmetric and

symmetric stretching

of the methyl (-CH₃)

groups in the methoxy

ethers and the

benzylic methylene (-

CH₂-).

2835 Medium/Sharp O-CH₃ Stretch

Specific C-H stretch

associated with

methoxy groups

attached to an

aromatic ring.

1590, 1500 Strong C=C Stretch

Aromatic ring skeletal

vibrations ("breathing"

modes). The 1500

cm⁻¹ band is often

very intense in

electron-rich rings like

dimethoxybenzenes.
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Fingerprint Region (1500–600 cm⁻¹)
This region is critical for distinguishing the 2,5-isomer from other positional isomers (e.g., 3,4-

dimethoxybenzyl alcohol).

Frequency (cm⁻¹) Intensity Assignment Mechanistic Insight

1460, 1380 Medium C-H Bend

Deformation vibrations

of the methyl and

methylene groups.

1220–1260 Very Strong C-O-C Stretch (Asym)

Aryl-alkyl ether

stretch. The

conjugation of the

oxygen lone pair with

the ring increases the

bond order, shifting

this higher than

aliphatic ethers.

1040–1050 Strong C-O Stretch (Alc)

Primary alcohol C-O

stretch. Also overlaps

with the symmetric C-

O-C ether stretch.

800–820 Strong OOP Bend (Adj)

Out-of-plane bending

for two adjacent

aromatic protons (H3

and H4).

870–890 Medium OOP Bend (Iso)

Out-of-plane bending

for the isolated

aromatic proton (H6).

Diagnostic Differentiation
A common analytical challenge is distinguishing the alcohol from its oxidized precursor, 2,5-

dimethoxybenzaldehyde.
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Aldehyde Marker: The aldehyde exhibits a sharp, intense Carbonyl (C=O) stretch at 1680–

1700 cm⁻¹ and the "Fermi Resonance" doublet (C-H aldehyde stretch) at 2750 and 2850

cm⁻¹.

Alcohol Marker: 2,5-Dimethoxybenzyl alcohol lacks the C=O peak entirely and instead

shows the broad O-H band at 3400 cm⁻¹.

Applications in Drug Development
In the context of pharmaceutical synthesis and forensic profiling:

Impurity Profiling: In the synthesis of 2C-H (2,5-dimethoxyphenethylamine), 2,5-
dimethoxybenzyl alcohol may appear as a side-product if the reduction conditions are not

selective, or as a hydrolysis product of benzyl halides.

Precursor Tracking: It serves as a validated reference standard for establishing the purity of

starting materials used in the synthesis of psychoactive phenethylamines.

Stability Testing: The appearance of a carbonyl peak (1680 cm⁻¹) in a stored sample of the

alcohol indicates oxidative degradation back to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/shop/products/2-5-dimethoxybenzyl-alcohol-99-thermo-scientific/AC182200050
https://www.fishersci.com/shop/products/2-5-dimethoxybenzyl-alcohol-99-thermo-scientific/AC182200050
https://www.fishersci.com/store/msds?partNumber=AC182200250&productDescription=2+5-DIMETHOXYBENZYL+ALCO+25ML&vendorId=VN00032119&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C33524311&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H12O3/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5,10H,6H2,1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-alcohol
https://www.benchchem.com/product/b142674/docs#technical-guide-ir-spectroscopic-characterization-of-2-5-dimethoxybenzyl-alcohol
https://www.benchchem.com/product/b142674/docs#technical-guide-ir-spectroscopic-characterization-of-2-5-dimethoxybenzyl-alcohol
https://www.benchchem.com/product/b142674/docs#technical-guide-ir-spectroscopic-characterization-of-2-5-dimethoxybenzyl-alcohol
https://www.benchchem.com/product/b142674/docs#technical-guide-ir-spectroscopic-characterization-of-2-5-dimethoxybenzyl-alcohol
https://www.benchchem.com/product/b142674?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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